Cas no 1582302-84-8 ((2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• CAS No: 1582302-84-8
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 4702143
• Update Time: 2025-06-08

(2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one

• Inchi： 1S/C18H18O2/c1-3-20-17-11-9-16(10-12-17)18(19)13-8-15-6-4-14(2)5-7-15/h4-13H,3H2,1-2H3/b13-8+
• InChI Key： BLFNMJZPMMPOHK-MDWZMJQESA-N
• SMILES： O(CC)C1C=CC(C(/C=C/C2C=CC(C)=CC=2)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Topological Polar Surface Area: 26.3

Additional information on (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one (CAS No. 1582302-84-8)

The compound (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one, identified by its CAS No. 1582302-84-8, is a chalcone derivative with significant potential in various scientific and industrial applications. Chalcones, characterized by their α,β-unsaturated ketone structure, are widely studied for their pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. This particular derivative, featuring an ethoxy group and a methylphenyl moiety, has garnered attention due to its unique chemical reactivity and biological efficacy.

In recent years, the demand for chalcone-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in the structure-activity relationship (SAR) of such molecules, as subtle modifications can significantly alter their bioavailability and target specificity. The (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one exemplifies this trend, with its electron-donating ethoxy group enhancing its stability and interaction with biological targets.

The synthesis of CAS No. 1582302-84-8 typically involves a Claisen-Schmidt condensation between 4-ethoxyacetophenone and 4-methylbenzaldehyde, a process optimized for high yield and purity. This method aligns with the growing emphasis on green chemistry, as researchers explore catalyst-free and solvent-free conditions to minimize environmental impact. The compound's crystalline structure and thermal properties have been extensively characterized using X-ray diffraction (XRD) and differential scanning calorimetry (DSC), providing insights into its material applications.

From a pharmaceutical perspective, (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one has shown promise in in vitro studies targeting oxidative stress-related diseases. Its ability to scavenge free radicals and modulate cell signaling pathways makes it a candidate for neuroprotective and cardiovascular therapies. Additionally, its low cytotoxicity profile in normal cells underscores its potential as a selective therapeutic agent.

In the realm of organic electronics, this chalcone derivative has been investigated for its optoelectronic properties. Its conjugated π-system and charge transport characteristics make it suitable for organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's fluorescence emission in the visible spectrum has sparked interest in sensing applications, particularly for detecting metal ions and small molecules.

As the scientific community continues to explore sustainable synthetic routes and multifunctional materials, CAS No. 1582302-84-8 stands out as a versatile building block. Its integration into high-throughput screening platforms and combinatorial chemistry libraries further highlights its relevance in modern chemical research. Future studies may focus on its nanostructured forms and hybrid composites, expanding its utility in nanotechnology and advanced coatings.

For researchers seeking detailed spectral data or synthetic protocols, this compound's NMR, IR, and mass spectrometry profiles are well-documented in peer-reviewed literature. Its commercial availability through specialized chemical suppliers facilitates accessibility for academic and industrial laboratories alike. With ongoing advancements in computational chemistry, molecular modeling of (2E)-1-(4-Ethoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one could unlock further structure-property relationships, paving the way for tailored applications.